Cas no 1072944-39-8 (N-t-Butyl 4-bromo-3-methoxybenzamide)
N-t-Butyl 4-bromo-3-methoxybenzamide is a brominated aromatic amide compound featuring a tert-butyl group on the nitrogen atom and a methoxy substituent at the 3-position of the benzene ring. This structurally distinct molecule serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the methoxy group contributes to electronic modulation of the aromatic system. The tert-butyl moiety imparts steric bulk, potentially influencing conformational properties and biological activity. This compound exhibits good stability under standard conditions and demonstrates compatibility with various reaction conditions, making it suitable for multi-step synthetic applications. Its well-defined structure allows for precise modification in medicinal chemistry programs targeting receptor binding or enzyme inhibition.
1072944-39-8 structure
Product Name:N-t-Butyl 4-bromo-3-methoxybenzamide
CAS No:1072944-39-8
MF:C12H16BrNO2
MW:286.164942741394
MDL:MFCD11504874
CID:857791
PubChem ID:46739080
Update Time:2025-07-02
N-t-Butyl 4-bromo-3-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-N-(tert-butyl)-3-methoxybenzamide
- N-t-Butyl 4-bromo-3-methoxybenzamide
- 4-bromo-N-tert-butyl-3-methoxybenzamide
- 1072944-39-8
- SCHEMBL1933083
- N-TERT-BUTYL 4-BROMO-3-METHOXYBENZAMIDE
- MFCD11504874
- BS-25480
- DB-371637
- 4-Bromo-N-(1,1-dimethylethyl)-3-methoxybenzamide
- DTXSID30674713
- CS-0207788
- AKOS015834866
- XSB94439
-
- MDL: MFCD11504874
- Inchi: 1S/C12H16BrNO2/c1-12(2,3)14-11(15)8-5-6-9(13)10(7-8)16-4/h5-7H,1-4H3,(H,14,15)
- InChI Key: BMLUELOZWUFHGB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC)C(NC(C)(C)C)=O
Computed Properties
- Exact Mass: 285.03644g/mol
- Monoisotopic Mass: 285.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
N-t-Butyl 4-bromo-3-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143403-5g |
4-Bromo-N-(tert-butyl)-3-methoxybenzamide |
1072944-39-8 | 95% | 5g |
$400.00 | 2023-09-04 | |
| TRC | B694103-100mg |
N-t-Butyl 4-bromo-3-methoxybenzamide |
1072944-39-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694103-250mg |
N-t-Butyl 4-bromo-3-methoxybenzamide |
1072944-39-8 | 250mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B694103-500mg |
N-t-Butyl 4-bromo-3-methoxybenzamide |
1072944-39-8 | 500mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B694103-1g |
N-t-Butyl 4-bromo-3-methoxybenzamide |
1072944-39-8 | 1g |
$ 224.00 | 2023-04-18 | ||
| Cooke Chemical | BD2386248-5g |
4-Bromo-N-(tert-butyl)-3-methoxybenzamide |
1072944-39-8 | 97% | 5g |
RMB 1896.80 | 2025-02-20 | |
| A2B Chem LLC | AD64093-1g |
N-t-Butyl 4-bromo-3-methoxybenzamide |
1072944-39-8 | 97% | 1g |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AD64093-5g |
N-t-Butyl 4-bromo-3-methoxybenzamide |
1072944-39-8 | 97% | 5g |
$358.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1278458-1g |
4-Bromo-N-(1,1-dimethylethyl)-3-methoxybenzamide |
1072944-39-8 | 97% | 1g |
¥984.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1278458-5g |
4-Bromo-N-(1,1-dimethylethyl)-3-methoxybenzamide |
1072944-39-8 | 97% | 5g |
¥4277.00 | 2024-08-09 |
N-t-Butyl 4-bromo-3-methoxybenzamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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